Cas no 1233955-61-7 (1-(2-Fluoro-6-nitrophenyl)pyrrolidine)

• Product Name: 1-(2-Fluoro-6-nitrophenyl)pyrrolidine
• CAS No: 1233955-61-7
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 3047736
• Update Time: 2025-06-08

1-(2-Fluoro-6-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluoro-6-nitrophenyl)pyrrolidine
• X9558
• V10311

• Inchi： 1S/C10H11FN2O2/c11-8-4-3-5-9(13(14)15)10(8)12-6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key： QJQZIIGCNJGTMH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N1CCCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 49.1

Additional information on 1-(2-Fluoro-6-nitrophenyl)pyrrolidine

Recent Advances in the Study of 1-(2-Fluoro-6-nitrophenyl)pyrrolidine (CAS: 1233955-61-7)

The compound 1-(2-Fluoro-6-nitrophenyl)pyrrolidine (CAS: 1233955-61-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-(2-Fluoro-6-nitrophenyl)pyrrolidine, which make it a promising candidate for targeting specific biological pathways. The presence of the fluoro and nitro substituents on the phenyl ring, combined with the pyrrolidine moiety, suggests potential interactions with enzymes and receptors involved in inflammatory and oncogenic processes. Several research groups have explored its synthesis and derivatization to optimize its pharmacological properties.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1-(2-Fluoro-6-nitrophenyl)pyrrolidine using a multi-step protocol that ensures high yield and purity. The compound was further evaluated for its inhibitory activity against a panel of kinases, revealing selective inhibition of key targets implicated in cancer progression. These findings underscore the compound's potential as a lead molecule for kinase inhibitor development.

Another significant study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's anti-inflammatory properties. The researchers reported that 1-(2-Fluoro-6-nitrophenyl)pyrrolidine exhibited potent inhibition of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory disorders. Mechanistic studies indicated that the compound modulates the NF-κB signaling pathway, a critical regulator of immune responses.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(2-Fluoro-6-nitrophenyl)pyrrolidine. Recent preclinical studies have identified potential metabolic liabilities, such as rapid hepatic clearance, which may limit its therapeutic efficacy. Ongoing research is focused on structural modifications to enhance metabolic stability and bioavailability while retaining its biological activity.

In conclusion, 1-(2-Fluoro-6-nitrophenyl)pyrrolidine (CAS: 1233955-61-7) represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for further development. Future studies should prioritize addressing its pharmacokinetic limitations and exploring its efficacy in animal models of disease to validate its therapeutic potential.